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Compound of Interest

Compound Name: Csf1R-IN-6

Cat. No.: B12418347

{ Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Csf1R-IN-6, a potent inhibitor of the
Colony-Stimulating Factor 1 Receptor (CSF1R). This document is intended for researchers,
scientists, and drug development professionals interested in the chemical properties, biological
activity, and experimental evaluation of this compound.

Chemical Properties

Csf1R-IN-6, identified as compound 5 in patent W0O2021197276A1, is a small molecule
inhibitor with the following chemical properties:

Property Value
CAS Number 2716184-87-9[1]
Molecular Formula C20H18NsO
Molecular Weight 418.41 g/mol
N-(5-cyanopyridin-2-yl)-7-((3-
IUPAC Name fluorobenzyl)oxy)-6-methoxy-3,4-dihydro-1,8-

naphthyridine-1(2H)-carboxamide

Physical Properties

Data on melting point, boiling point, and

solubility are not publicly available at this time.
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Mechanism of Action and Signaling Pathway

Csf1R-IN-6 is a potent inhibitor of CSF1R, a receptor tyrosine kinase crucial for the survival,
proliferation, and differentiation of macrophages and other myeloid lineage cells. The binding of
its ligands, CSF-1 and IL-34, induces receptor dimerization and autophosphorylation, initiating
a cascade of downstream signaling events. Key pathways activated by CSF1R include the
PI3K/AKT, MAPK/ERK, and STAT pathways, which collectively regulate cell survival,
proliferation, and differentiation. By inhibiting CSF1R, Csf1R-IN-6 can modulate the activity of
tumor-associated macrophages (TAMs) and is being investigated for its potential in cancer

therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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